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Compound of Interest
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Compound Name:

methoxypyridine
CAS No.: 1241752-33-9
Cat. No.: B567218
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Executive Summary

The target molecule, 5-Bromo-2-isopropoxy-3-methoxypyridine, features a trisubstituted
pyridine ring with precise regiochemical requirements. The presence of the bromine at C5
allows for subsequent palladium-catalyzed cross-coupling (e.g., Suzuki-Miyaura), while the C2-
isopropoxy and C3-methoxy groups provide essential lipophilicity and hydrogen-bond
accepting capabilities for ATP-binding pocket interactions.

This guide prioritizes a Nucleophilic Aromatic Substitution (S

Ar) strategy over direct alkylation. While direct alkylation of pyridones is chemically possible, it
frequently suffers from poor selectivity between N-alkylation and O-alkylation.[1] The proposed
pathway ensures exclusive O-regioselectivity by utilizing a 2-chloro intermediate.
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Retrosynthetic Analysis

The most robust disconnection relies on the high reactivity of the C2 position in pyridine rings

substituted with electron-withdrawing groups.
e Disconnection 1 (C2-O Bond): The isopropoxy group is installed last via S

Ar displacement of a chloride. This avoids the N-alkylation side products common in direct
pyridone alkylation.

e Disconnection 2 (C2-Cl Bond): The 2-chloro precursor is derived from the corresponding

pyridone using a dechlorinating agent (POCI

)-

e Disconnection 3 (C5-Br Bond): The bromine is introduced via Electrophilic Aromatic

Substitution (EAS) on the electron-rich pyridone ring.
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Starting Material:
3-Methoxy-2(1H)-pyridone

Bromination (NBS)

Precursor 2:
5-Bromo-3-methoxy-2(1H)-pyridone

Dechlorination (POCI3)

Precursor 1:
5-Bromo-2-chloro-3-methoxypyridine

5_NATr (Isopropoxide)

Target:
5-Bromo-2-isopropoxy-3-methoxypyridine
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Figure 1: Retrosynthetic logic prioritizing regiochemical control.

Detailed Experimental Protocols
Stage 1: Regioselective Bromination

Objective: Synthesize 5-bromo-3-methoxy-2(1H)-pyridone. Rationale: The 3-methoxy group
strongly activates the ortho and para positions. In the 2-pyridone system, the 3-position is
blocked. The 5-position (para to methoxy) is the most nucleophilic site, ensuring high
regioselectivity.

» Reagents: 3-Methoxy-2(1H)-pyridone (1.0 eq), N-Bromosuccinimide (NBS, 1.05 eq),
Acetonitrile (ACN).
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e Procedure:

o

Dissolve 3-methoxy-2(1H)-pyridone in ACN (10 mL/g) at 0°C.

[¢]

Add NBS portion-wise over 30 minutes to maintain temperature <5°C.

Allow the reaction to warm to room temperature (RT) and stir for 2 hours.

[¢]

[e]

Monitor: TLC (50% EtOAc/Hexane) should show consumption of starting material.

o

Workup: Concentrate the solvent to 20% volume. Add cold water to precipitate the
product. Filter the solid, wash with water, and dry under vacuum.[2][3]

o Key Insight: Using ACN at low temperature suppresses poly-bromination.

Stage 2: Chlorination (Deoxychlorination)

Objective: Synthesize 5-bromo-2-chloro-3-methoxypyridine. Rationale: Conversion of the
pyridone carbonyl to a chloride creates the necessary electrophile for the final step. POCI

acts as both solvent and reagent.
e Reagents: 5-Bromo-3-methoxy-2(1H)-pyridone (1.0 eq), POCI
(5.0 eq), DMF (catalytic, 2-3 drops).

e Procedure:

[e]

Place the brominated pyridone in a round-bottom flask under N

Add POCI

[e]

carefully (exothermic). Add catalytic DMF.

o

Heat to reflux (approx. 105°C) for 3-5 hours.

[¢]

Quench (Critical): Cool the mixture to RT. Slowly pour the reaction mixture onto crushed
ice/water with vigorous stirring. Maintain temperature <20°C to prevent hydrolysis of the
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product.

o Neutralize with saturated NaHCO
to pH 8.

o Extract with Dichloromethane (DCM) (3x). Dry organics over MgSO
and concentrate.

o Safety Note: POCI

hydrolysis generates HCI gas. Perform quench in a well-ventilated fume hood.

Stage 3: Nucleophilic Aromatic Substitution (S Ar)

Objective: Synthesize 5-Bromo-2-isopropoxy-3-methoxypyridine. Rationale: The 2-chloro
position is highly activated towards nucleophilic attack due to the adjacent nitrogen and the
electron-withdrawing bromine at C5. The 3-methoxy group is electron-donating by resonance
but inductively withdrawing; overall, the 2-position remains sufficiently electrophilic.

» Reagents: 5-Bromo-2-chloro-3-methoxypyridine (1.0 eq), Sodium Hydride (60% in oil, 1.2
eq), Isopropanol (anhydrous, 10 eq), THF (anhydrous).

e Procedure:

o Alkoxide Formation: In a separate flask, wash NaH with hexane to remove oil. Suspend in
anhydrous THF (5 mL/g). Add Isopropanol dropwise at 0°C. Stir until H

evolution ceases (approx. 30 min).

o Dissolve 5-bromo-2-chloro-3-methoxypyridine in THF and add it to the alkoxide solution.
o Heat the mixture to 60°C for 4—6 hours.

o Monitor: HPLC/LC-MS. The chloride starting material (Cl isotope pattern) should
disappear.
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o Workup: Cool to RT. Quench with saturated NHngcontent-ng-c1352109670=""_nghost-ng-
€1270319359="" class="inline ng-star-inserted">

Cl. Extract with Ethyl Acetate.[3][4]

o Purification: Silica gel chromatography (Gradient: 0-20% EtOAc in Hexanes).

Process Data & Critical Parameters

Stage 1 Stage 2 Stage 3 (S
Parameter o o
(Bromination) (Chlorination) Ar)
Limiting Reagent 3-Methoxy-2-pyridone  Pyridone Intermediate  Chloro-Intermediate
POCI
Key Reagent NBS (1.05 eq) NaOiPr (1.2 eq)
(Excess)
0°C
Temperature 105°C (Reflux) 60°C
RT
Solvent Acetonitrile Neat / POCI THF / Isopropanol
Critical Risk Over-bromination Exothermic Quench Moisture Sensitivity
Exp. Yield 85-92% 75-85% 80-90%

Pathway Visualization
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Figure 2: Forward synthesis workflow with reaction conditions.

Analytical Characterization (Expected)

To validate the synthesis, the following spectral signatures should be confirmed:
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« 1H NMR (CDCI

, 400 MH2z):

o

7.9-8.0 ppm (d, 1H, C6-H): Characteristic downfield shift due to adjacent nitrogen.

o

7.2-7.3 ppm (d, 1H, C4-H): Meta coupling with C6.

(¢]

5.3-5.4 ppm (sept, 1H, O-CH(CH

)

): Isopropoxy methine proton.

o

3.8-3.9 ppm (s, 3H, O-CH

). Methoxy singlet.

o

1.3-1.4 ppm (d, 6H, O-CH(CH

)

). Isopropyl methyls.
e Mass Spectrometry (ESI+):
o Expect characteristic 1:1 doublet for Bromine isotopes (

Br/
Br).

o M+H peaks at approx. 246/248 m/z.
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e S

Ar Reactivity of 2-Chloropyridines: BenchChem. "A Comparative Guide to the Reactivity of 5-
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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